![molecular formula C6H5BrN4 B2506967 4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine CAS No. 83255-88-3](/img/structure/B2506967.png)
4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine, also known as BMPP, is a heterocyclic compound that is widely used in scientific research. BMPP is a synthetic compound that is derived from pyrazole, a five-membered ring aromatic hydrocarbon, and pyrimidine, a six-membered ring heterocyclic compound. BMPP is a versatile compound that has a wide range of applications in various fields such as biochemistry, pharmacology, and medicinal chemistry.
Scientific Research Applications
Synthesis of 1H-Pyrazolo[3,4-b]pyridine Derivatives
This compound has been used in the synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives . The synthetic strategies and approaches to these derivatives have been systematized according to the method to assemble the pyrazolopyridine system .
Biomedical Applications
1H-Pyrazolo[3,4-b]pyridines, which include “4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine”, have been extensively studied for their biomedical applications . The substitution patterns of these compounds have been analyzed, establishing the type of substituents mainly used at positions N1, C3, C4, C5, and C6 .
Synthesis of 1,4’-Bipyrazoles
“4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine” can be used as a starting material in the synthesis of 1,4’-bipyrazoles .
Synthesis of Biologically Active Compounds
This compound has also been used in the synthesis of various pharmaceutical and biologically active compounds .
Synthesis of Inhibitors
It has been used in the synthesis of inhibitors, which are compounds that can slow down or stop chemical reactions .
Research in Medicinal Chemistry
Due to its close similarity with the purine bases adenine and guanine, “4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine” has attracted the interest of medicinal chemists .
properties
IUPAC Name |
4-bromo-1-methylpyrazolo[3,4-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN4/c1-11-6-4(2-10-11)5(7)8-3-9-6/h2-3H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJEJZRCZVOPFOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=N1)C(=NC=N2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.03 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.